molecular formula C25H29N5O3S B453926 (E)-ethyl 5-(4-(dimethylamino)phenyl)-2-((1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate CAS No. 494219-80-6

(E)-ethyl 5-(4-(dimethylamino)phenyl)-2-((1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

Cat. No. B453926
CAS RN: 494219-80-6
M. Wt: 479.6g/mol
InChI Key: GFHGOVBFVRPIAC-DEDYPNTBSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(E)-ethyl 5-(4-(dimethylamino)phenyl)-2-((1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C25H29N5O3S and its molecular weight is 479.6g/mol. The purity is usually 95%.
BenchChem offers high-quality (E)-ethyl 5-(4-(dimethylamino)phenyl)-2-((1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-ethyl 5-(4-(dimethylamino)phenyl)-2-((1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

mTOR Inhibitor

The compound has been identified as a potential mTOR inhibitor . mTOR is a protein that plays a crucial role in cell growth, proliferation, and survival. Inhibiting mTOR can be beneficial in treating various diseases, including cancer, by slowing down or stopping the growth of cancer cells .

Anti-Proliferative Agent

Research indicates that AK-968 can efficiently inhibit the proliferation of certain cell lines. This suggests its use as an anti-proliferative agent in cancer research, where controlling the rapid growth of cancer cells is a primary objective .

Inducer of Cell Apoptosis

The compound has also been shown to induce apoptosis in multiple myeloma (MM) cell lines. Apoptosis, or programmed cell death, is a mechanism that can be targeted to eliminate cancer cells without affecting healthy cells .

properties

IUPAC Name

ethyl (2E)-5-[4-(dimethylamino)phenyl]-2-[(1-ethyl-5-methylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H29N5O3S/c1-7-29-16(4)18(14-26-29)13-20-23(31)30-22(17-9-11-19(12-10-17)28(5)6)21(24(32)33-8-2)15(3)27-25(30)34-20/h9-14,22H,7-8H2,1-6H3/b20-13+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GFHGOVBFVRPIAC-DEDYPNTBSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=C(C=N1)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=C(C=C4)N(C)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCN1C(=C(C=N1)/C=C/2\C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=C(C=C4)N(C)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H29N5O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

479.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-ethyl 5-(4-(dimethylamino)phenyl)-2-((1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

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